![molecular formula C10H5F3N2 B1376855 4-Amino-5-ethynyl-2-(trifluoromethyl)benzenecarbonitrile CAS No. 949513-12-6](/img/structure/B1376855.png)
4-Amino-5-ethynyl-2-(trifluoromethyl)benzenecarbonitrile
Overview
Description
Synthesis Analysis
AETBC can serve as a starting material in the synthesis of benzimidazoles . These benzimidazoles can act as potential candidates in the treatment of breast cancer due to their ability to inhibit the growth of endothelial cells .Molecular Structure Analysis
The molecular formula of AETBC is C10H5F3N2 . It has a molecular weight of 210.1553096 .Chemical Reactions Analysis
AETBC can serve as a starting material in the synthesis of benzimidazoles . These benzimidazoles can act as potential candidates in the treatment of breast cancer due to their ability to inhibit the growth of endothelial cells .Scientific Research Applications
Synthesis and Chemical Properties
4-Amino-5-ethynyl-2-(trifluoromethyl)benzenecarbonitrile has been involved in the synthesis of various chemical compounds. For example, it was used in the formation of 1,2,3-triazoles and its derivatives, which have applications in various chemical reactions and potential pharmaceutical uses (Albert, 1973). Additionally, this compound played a role in the microwave-assisted synthesis of novel 2,4‐Dihydro‐5‐[4‐(trifluoromethyl)phenyl]‐3H‐1,2,4‐triazol‐3‐ones, showcasing its versatility in creating new chemical entities (Özil et al., 2010).
Applications in Porous Materials
In the field of material science, this compound has been utilized in the study of porous phenylacetylene silver salts. Modifications to the central aromatic ring of the molecule, such as the addition of various functional groups, have enabled the exploration of porous structures with different chemical functionalities (Kiang et al., 1999).
Photovoltaic and Solar Cell Applications
One significant application of this compound is in the field of solar energy. It has been used as an additive in polymer solar cells, where it enhanced the power conversion efficiency, demonstrating its potential in improving renewable energy technologies (Jeong et al., 2011).
Potential in Corrosion Inhibition
Research has also explored the use of derivatives of this compound as corrosion inhibitors. For example, 2-Aminobenzene-1,3-dicarbonitriles, a related class of compounds, have shown promise in inhibiting corrosion on mild steel in acidic environments, suggesting potential industrial applications (Verma et al., 2015).
Photoinitiating Systems in 3D Printing
The compound has also been investigated in the development of high-performance photoinitiating systems for 3D printing processes. Its derivatives were found effective in initiating various polymerization processes under UV and visible light, highlighting its role in advancing 3D printing technology (Tomal et al., 2019).
Sensing Applications
Furthermore, derivatives of this compound have been used in constructing nanoscopic cages with organometallic backbones, which demonstrated potential as sensors for picric acid, a component of explosives. This application indicates its utility in safety and security technologies (Samanta & Mukherjee, 2013).
properties
IUPAC Name |
4-amino-5-ethynyl-2-(trifluoromethyl)benzonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H5F3N2/c1-2-6-3-7(5-14)8(4-9(6)15)10(11,12)13/h1,3-4H,15H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NJYGHOFVSRBGLX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CC1=CC(=C(C=C1N)C(F)(F)F)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H5F3N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
210.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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